Cas no 1396854-59-3 (7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one)

• Product Name: 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
• CAS No: 1396854-59-3
• MF: C₁₈H₁₆ClNO₄
• MW: 345.776944160461
• CID: 5977283
• PubChem ID: 71793864
• Update Time: 2025-10-05

7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
• 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-5H-1,4-benzoxazepin-3-one
• 1396854-59-3
• F6247-0393
• 7-chloro-4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one
• VU0540958-1
• 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
• AKOS024544322

• Inchi： 1S/C18H16ClNO4/c1-11-18(21)20(10-12-8-13(19)2-4-15(12)24-11)14-3-5-16-17(9-14)23-7-6-22-16/h2-5,8-9,11H,6-7,10H2,1H3
• InChI Key： IQHQEKBPFJNKMI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2CN(C2=CC=C3OCCOC3=C2)C(=O)C1C

Computed Properties

• Exact Mass: 345.0767857g/mol
• Monoisotopic Mass: 345.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48Ų

Additional information on 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

Comprehensive Overview of 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1396854-59-3)

The compound 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1396854-59-3) is a highly specialized chemical entity that has garnered significant interest in pharmaceutical and biochemical research. This molecule belongs to the class of benzoxazepine derivatives, known for their diverse pharmacological activities. The presence of both benzodioxin and benzoxazepine moieties in its structure makes it a unique candidate for drug discovery and development.

Researchers have been particularly interested in 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one due to its potential applications in central nervous system (CNS) disorders. The compound's structural complexity allows it to interact with various neurotransmitter systems, making it a promising candidate for conditions such as anxiety, depression, and neurodegenerative diseases. Recent studies have also explored its role in modulating G-protein-coupled receptors (GPCRs), which are critical targets in modern pharmacology.

The synthesis of 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one involves multi-step organic reactions, often starting from readily available precursors like 2,3-dihydro-1,4-benzodioxin-6-amine. The process typically includes chlorination, methylation, and cyclization steps to achieve the desired product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation.

One of the most searched questions regarding this compound is: "What are the potential therapeutic applications of 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one?" Preliminary research suggests that it may exhibit antidepressant and anxiolytic properties, although clinical trials are still in early stages. Another frequently asked question is: "How does the benzodioxin moiety influence the biological activity of this compound?" The benzodioxin group is known to enhance lipophilicity and improve blood-brain barrier penetration, which is crucial for CNS-targeted drugs.

In the context of current trends, the demand for novel CNS-active compounds has surged due to the increasing prevalence of mental health disorders. 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one aligns well with this trend, as it offers a unique scaffold for developing next-generation therapeutics. Additionally, the rise of computational drug design has enabled researchers to explore its interactions with biological targets more efficiently, reducing the time and cost associated with traditional drug discovery.

The market for benzoxazepine-based drugs is expected to grow significantly in the coming years, driven by advancements in synthetic methodologies and a deeper understanding of their mechanisms of action. 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is poised to play a pivotal role in this expansion, particularly in the development of personalized medicine approaches. Its versatility and potential for structural modifications make it an attractive candidate for further exploration.

From a regulatory perspective, 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is not classified as a controlled substance, which facilitates its use in academic and industrial research. However, researchers must adhere to ethical guidelines and safety protocols when handling this compound. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability and efficacy.

In summary, 7-chloro-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1396854-59-3) represents a fascinating area of study in medicinal chemistry. Its unique structure, combined with its potential therapeutic benefits, makes it a valuable subject for ongoing research. As the scientific community continues to unravel its full potential, this compound may pave the way for innovative treatments in the field of mental health and beyond.